Cas no 4458-64-4 (2-Azetidinone, 1-(phenylmethyl)-)

• Product Name: 2-Azetidinone, 1-(phenylmethyl)-
• CAS No: 4458-64-4
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1516421
• PubChem ID: 11137445
• Update Time: 2025-11-02

2-Azetidinone, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 1-(phenylmethyl)-
• 1-benzylazetidin-2-one
• N-benzyl beta-lactam
• N-benzyl-2-azetidinone
• AKOS015907318
• 1023281-96-0
• 1-benzyl-2-azetidinone
• 1-benzyl-azetidin-2-one
• SB51919
• A826631
• DTXSID20456500
• SCHEMBL7389188
• FYLYJFHGDNQLJJ-UHFFFAOYSA-N
• 4458-64-4

• Inchi： 1S/C10H11NO/c12-10-6-7-11(10)8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： FYLYJFHGDNQLJJ-UHFFFAOYSA-N
• SMILES： O=C1CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Additional information on 2-Azetidinone, 1-(phenylmethyl)-

Recent Advances in the Study of 2-Azetidinone, 1-(phenylmethyl)- (CAS: 4458-64-4): A Comprehensive Research Brief

The compound 2-Azetidinone, 1-(phenylmethyl)- (CAS: 4458-64-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of β-lactam antibiotics and other bioactive molecules, making it a critical area of investigation for researchers in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Azetidinone, 1-(phenylmethyl)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly improved the yield and purity of the compound. This breakthrough has opened new avenues for its large-scale production, addressing previous challenges related to cost and scalability. Furthermore, the study emphasized the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

In addition to its synthetic utility, 2-Azetidinone, 1-(phenylmethyl)- has shown promising biological activity in preclinical studies. Research conducted at the University of Cambridge (2024) revealed its potent inhibitory effects against bacterial enzymes involved in cell wall synthesis, suggesting its potential as a novel antibiotic. The study also explored its mechanism of action, providing insights into its selectivity and minimal cytotoxicity towards human cells. These findings underscore the compound's potential as a lead molecule for the development of next-generation antimicrobial agents.

Another area of interest is the application of 2-Azetidinone, 1-(phenylmethyl)- in cancer therapy. A recent study in the journal Bioorganic & Medicinal Chemistry Letters (2024) investigated its role as a modulator of apoptosis in cancer cells. The results indicated that the compound could induce programmed cell death in various cancer cell lines, including those resistant to conventional chemotherapy. This discovery has sparked further research into its potential as an adjunct therapy for treating drug-resistant cancers, with ongoing clinical trials expected to provide more definitive results in the coming years.

Despite these promising developments, challenges remain in the clinical translation of 2-Azetidinone, 1-(phenylmethyl)-. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be addressed through rigorous preclinical and clinical testing. However, the compound's versatility and demonstrated efficacy in multiple therapeutic areas make it a compelling subject for future research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking its full therapeutic potential.

In conclusion, the latest research on 2-Azetidinone, 1-(phenylmethyl)- (CAS: 4458-64-4) highlights its significant potential in both synthetic chemistry and drug development. From its improved synthetic routes to its diverse biological activities, the compound continues to be a focal point of innovation in the chemical biology and pharmaceutical fields. As research progresses, it is anticipated that this molecule will play an increasingly important role in addressing unmet medical needs, particularly in the areas of infectious diseases and oncology.